(E)-2-(2-chlorophenyl)-N-[1-(2-methoxyethyl)pyrazol-4-yl]ethenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-(2-chlorophenyl)-N-[1-(2-methoxyethyl)pyrazol-4-yl]ethenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is also known as NSC 768788 or ST7612. This compound has recently gained attention due to its potential use in scientific research applications.
Scientific Research Applications
- EN300-26591791 exhibits promising anticancer potential. Researchers have investigated its effects on tumor growth inhibition, apoptosis induction, and cell cycle arrest. Mechanistically, it interacts with specific cellular pathways, making it a candidate for targeted therapies against various cancers .
- Inflammation plays a crucial role in many diseases. EN300-26591791 has been studied for its anti-inflammatory effects. It modulates inflammatory mediators and suppresses pro-inflammatory cytokines, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and more .
- Neurodegenerative disorders, such as Alzheimer’s and Parkinson’s diseases, require effective neuroprotective agents. EN300-26591791 has shown potential in protecting neurons from oxidative stress, inflammation, and apoptosis. Researchers are exploring its use in preventing or slowing down neurodegeneration .
- EN300-26591791 may have cardiovascular benefits. It influences vascular tone, endothelial function, and blood pressure regulation. Researchers are investigating its role in managing hypertension, atherosclerosis, and other cardiovascular conditions .
- The compound exhibits antimicrobial properties against bacteria, fungi, and parasites. Researchers have explored its potential as an alternative to existing antimicrobial agents. It could be useful in treating infections and preventing resistance .
- PDT is a non-invasive cancer treatment that involves light activation of photosensitizers. EN300-26591791 has been studied as a photosensitizer for PDT. When exposed to light, it generates reactive oxygen species, selectively damaging cancer cells .
Anticancer Activity
Anti-inflammatory Properties
Neuroprotection
Cardiovascular Applications
Antimicrobial Activity
Photodynamic Therapy (PDT)
properties
IUPAC Name |
(E)-2-(2-chlorophenyl)-N-[1-(2-methoxyethyl)pyrazol-4-yl]ethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O3S/c1-21-8-7-18-11-13(10-16-18)17-22(19,20)9-6-12-4-2-3-5-14(12)15/h2-6,9-11,17H,7-8H2,1H3/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDMHLHDDWQTHSA-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=C(C=N1)NS(=O)(=O)C=CC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCN1C=C(C=N1)NS(=O)(=O)/C=C/C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]ethene-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.